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Compound of Interest
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Cat. No.: B8074066 Get Quote

A detailed guide for researchers, scientists, and drug development professionals evaluating the

environmental profiles of agricultural fungicides.

This guide provides a comprehensive comparison of the environmental impact of the triazole

fungicide Triticonazole against two older, broad-spectrum fungicides: Chlorothalonil and

Mancozeb. The following sections present quantitative data on their ecotoxicity, environmental

fate, and bioaccumulation potential. Detailed experimental protocols based on OECD

guidelines are also provided to ensure a clear understanding of the data's context.

Executive Summary
Triticonazole, a systemic triazole fungicide, generally exhibits a lower acute toxicity to a range

of aquatic organisms compared to the older contact fungicides, Chlorothalonil and Mancozeb.

However, its persistence in soil can be significantly longer. Chlorothalonil is characterized by its

high acute toxicity to aquatic life, although it tends to degrade more rapidly in aquatic

environments. Mancozeb also demonstrates considerable aquatic toxicity and has a variable

persistence in soil. The choice of fungicide should, therefore, be guided by a careful

consideration of the specific environmental compartments at risk.

Data Presentation: Quantitative Comparison
The following tables summarize the key environmental impact parameters for Triticonazole,

Chlorothalonil, and Mancozeb.
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Table 1: Acute Aquatic Ecotoxicity

Fungicide Organism
Endpoint
(Duration)

Value (mg/L) Citation(s)

Triticonazole
Danio rerio

(Zebrafish)

EC50 (not

specified)
5.06 [1]

Daphnia magna
EC50 (not

specified)
1.22 [1]

Lemna minor

(Duckweed)
EC50 (7 days) 11.631 [1]

Chlorella

pyrenoidosa

(Green Algae)

EC50 (not

specified)
1.94 [1]

Chlorothalonil

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) 0.0105 - 0.076 [2][3]

Daphnia magna LC50 (48h) 0.13 - 0.20 [3]

Crassostrea

virginica (Eastern

Oyster)

EC50 (96h, shell

growth)
0.0073 [2]

Scenedesmus

subspicatus

(Green Algae)

LC50 (96h) 0.525 [2]

Mancozeb

Lophiosilurus

alexandri

(Pacamã)

LC50 (96h) 2.29 [4]

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) 0.076 [3]

Daphnia magna EC50 (48h) 0.13 - 0.20 [3]
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Table 2: Chronic Aquatic Ecotoxicity

Fungicide Organism
Endpoint
(Duration)

Value (µg/L) Citation(s)

Triticonazole

Data not readily

available in

summarized

format

- -

Chlorothalonil

Oncorhynchus

mykiss (Rainbow

Trout)

NOEC 0.35 [5]

Daphnia magna LOEC (22d) 1.8 [2]

Mancozeb

Pimephales

promelas

(Fathead

minnow)

NOEC

Data not readily

available in

summarized

format

Table 3: Environmental Fate - Persistence
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Fungicide Compartment Endpoint Value (days) Citation(s)

Triticonazole Soil (aerobic) DT50 81 - 715 [6]

Aquatic (aerobic) Half-life 210 [6]

Soil (field) DT90 329 - 803 [7]

Chlorothalonil Soil (field) DT50
~47 (range 0.33 -

246)
[8]

Aquatic

(water/sediment)
DT50

5.3 (range 0.8 -

6.87)
[8]

Water (aerated,

15°C)
Half-life 7.7 [2]

Mancozeb Soil (aerobic) DT50 < 2 [9][10]

Soil (field) Half-life 1 - 7 [10]

Water (pH 7) Half-life < 1 - 2 [10]

Table 4: Bioaccumulation Potential

Fungicide Organism Endpoint Value Citation(s)

Triticonazole

Lepomis

macrochirus

(Bluegill sunfish)

BCF

Data not readily

available in

summarized

format

Chlorothalonil
Aquatic

Organisms
BCF 9.4 - 264 [5]

Algae BCF 270 [2]

Fish BCF up to 3,000 [11]

Mancozeb
Aquatic

Organisms
log Kow

1.33 (low

potential)
[12]
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Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from studies following

standardized testing guidelines established by the Organisation for Economic Co-operation and

Development (OECD). These protocols ensure data quality and comparability across different

studies and chemicals. The most relevant guidelines for the data presented are summarized

below.

OECD 203: Fish, Acute Toxicity Test

This guideline details a 96-hour test to assess the acute toxicity of a substance to fish.[13][14]

[15][16]

Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Procedure: Fish are exposed to a range of concentrations of the test substance in a static,

semi-static, or flow-through system.[15] Mortalities and any sublethal effects are recorded at

24, 48, 72, and 96 hours.[13][15]

Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the

concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

[14][15]

OECD 202: Daphnia sp., Acute Immobilisation Test

This 48-hour test evaluates the acute toxicity of a substance to planktonic crustaceans.[17][18]

[19][20][21]

Test Organism:Daphnia magna is the most commonly used species.[17][19]

Procedure: Young daphnids (<24 hours old) are exposed to a series of concentrations of the

test substance.[18][19] The number of immobilized daphnids is recorded at 24 and 48 hours.

[18] Immobilisation is defined as the inability to swim after gentle agitation.[17]

Endpoint: The main endpoint is the median effective concentration (EC50), which is the

concentration that causes immobilization in 50% of the daphnids within 48 hours.[18]
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OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This 72-hour test assesses the effect of a substance on the growth of freshwater algae.[22][23]

[24][25][26]

Test Organism: Commonly used species include Pseudokirchneriella subcapitata and

Desmodesmus subspicatus.[22]

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance in a nutrient-rich medium under continuous light.[22][24] Algal growth is

measured over 72 hours, typically by cell counting or spectrophotometry.[23]

Endpoint: The primary endpoints are the EC50 values for the inhibition of growth rate and

yield (biomass).[23]

Mandatory Visualization
The following diagrams illustrate the mode of action of Triticonazole and the multi-site activity

of older fungicides like Chlorothalonil and Mancozeb.
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Caption: Inhibition of the fungal ergosterol biosynthesis pathway by Triticonazole.
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Older Multi-Site Fungicides
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Caption: Multi-site inhibitory action of Chlorothalonil and Mancozeb on fungal cellular

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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